Cas no 1219097-27-4 (5-Iodo-2-isopropylaniline)

• Product Name: 5-Iodo-2-isopropylaniline
• CAS No: 1219097-27-4
• MF: C₉H₁₂IN
• MW: 261.10
• CID: 5075746
• Update Time: 2026-03-01

5-Iodo-2-isopropylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-isopropylaniline

• Inchi： 1S/C9H12IN/c1-6(2)8-4-3-7(10)5-9(8)11/h3-6H,11H2,1-2H3
• InChI Key： RTRNKJKXFDTPKA-UHFFFAOYSA-N
• SMILES： C1(C=C(I)C=CC=1C(C)C)N

Additional information on 5-Iodo-2-isopropylaniline

Introduction to 5-Iodo-2-isopropylaniline (CAS No: 1219097-27-4)

5-Iodo-2-isopropylaniline, with the chemical formula C₉H₁₁IN₂ and CAS number 1219097-27-4, is a significant compound in the field of organic synthesis and pharmaceutical research. This halogenated aromatic amine has garnered attention due to its versatile applications in the development of bioactive molecules. The presence of both an iodine substituent and an isopropyl group on a benzene ring imparts unique reactivity, making it a valuable intermediate in various synthetic pathways.

The compound's structure, featuring a 5-iodo moiety and a 2-isopropyl group, enables it to participate in a wide range of chemical transformations. These include cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, the iodine atom can be readily displaced through nucleophilic aromatic substitution or metal-catalyzed reactions, facilitating the introduction of diverse functional groups.

In recent years, 5-Iodo-2-isopropylaniline has been increasingly utilized in the synthesis of pharmacologically relevant molecules. Its role as a building block in drug discovery has been highlighted in several cutting-edge studies. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are crucial in targeting various diseases, including cancer. The isopropyl group enhances lipophilicity, improving membrane permeability and bioavailability, while the iodine atom provides a handle for further derivatization.

One notable application of 5-Iodo-2-isopropylaniline is in the synthesis of antiviral agents. The ability to introduce modified aromatic cores into drug candidates has been instrumental in combating emerging viral threats. Studies have demonstrated its utility in creating inhibitors that disrupt viral replication mechanisms by interfering with essential enzymes. The versatility of this compound allows chemists to fine-tune its properties through strategic modifications, leading to highly specific and effective therapeutic agents.

The compound's significance extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, 5-Iodo-2-isopropylaniline serves as a precursor for designing advanced polymers and liquid crystals. Its structural features contribute to enhanced thermal stability and mechanical strength in polymer matrices. Similarly, in agrochemical research, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to modulate plant growth regulators.

Recent advancements in synthetic methodologies have further expanded the utility of 5-Iodo-2-isopropylaniline. Transition-metal-catalyzed reactions, particularly palladium-catalyzed couplings, have enabled the construction of complex heterocyclic systems with remarkable efficiency. These techniques have opened new avenues for drug discovery by allowing the rapid assembly of intricate molecular frameworks. Moreover, green chemistry approaches have been integrated into its synthesis, reducing environmental impact while maintaining high yields.

The pharmacological potential of 5-Iodo-2-isopropylaniline has been explored through various computational studies. Molecular modeling techniques have helped predict its interactions with biological targets, providing insights into its mechanism of action. These studies have identified key structural features that enhance binding affinity and selectivity. Such findings are critical for optimizing lead compounds during drug development pipelines.

In conclusion,5-Iodo-2-isopropylaniline (CAS No: 1219097-27-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes make it an indispensable tool for synthetic chemists and pharmaceutical researchers alike. As research continues to uncover new methodologies and applications,5-Iodo-2-isopropylaniline is poised to remain at the forefront of innovation in organic synthesis and drug discovery.